Cas no 1261830-80-1 (2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine
• CAS No: 1261830-80-1
• MF: C₂₀H₉ClF₉NO₂
• MW: 501.729595899582
• CID: 4987785
• Update Time: 2025-05-19

2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C20H9ClF9NO2/c21-16-14(10-3-1-5-12(7-10)32-19(25,26)27)9-15(18(22,23)24)31-17(16)11-4-2-6-13(8-11)33-20(28,29)30/h1-9H
• InChI Key： IDIYZELIZQTKNN-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=C(C=2)OC(F)(F)F)=NC(C(F)(F)F)=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 643
• XLogP3: 8.1
• Topological Polar Surface Area: 31.4

Additional information on 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine

Comprehensive Guide to 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS No. 1261830-80-1)

2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS No. 1261830-80-1) is a highly specialized fluorinated pyridine derivative with unique chemical properties and broad applications in advanced material science and pharmaceutical research. This compound belongs to the class of heterocyclic aromatic compounds, characterized by the presence of multiple trifluoromethoxy and trifluoromethyl groups, which significantly enhance its stability and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential in high-performance materials and drug discovery.

The molecular structure of 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine features a central pyridine ring substituted with chloro and trifluoromethyl groups at positions 3 and 6, respectively. Additionally, two 3-(trifluoromethoxy)phenyl moieties are attached at positions 2 and 4, contributing to its distinctive electronic and steric properties. This structural complexity makes it a valuable intermediate in the synthesis of advanced agrochemicals, liquid crystals, and pharmaceutical active ingredients.

One of the most notable applications of CAS No. 1261830-80-1 is in the development of organic electronic materials. The compound's electron-withdrawing trifluoromethyl and trifluoromethoxy groups improve charge transport properties, making it suitable for use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. Recent studies have highlighted its potential in improving the efficiency of solar cells, aligning with the global push for renewable energy solutions.

In pharmaceutical research, 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine serves as a key building block for small-molecule drug candidates. Its ability to modulate biological targets has sparked interest in developing treatments for neurological disorders and inflammatory diseases. The compound's lipophilicity and metabolic stability, attributed to its fluorinated groups, enhance its bioavailability, a critical factor in drug design.

The synthesis of CAS No. 1261830-80-1 involves multi-step organic reactions, including cross-coupling and halogenation processes. Advanced techniques such as palladium-catalyzed coupling are often employed to achieve high yields and purity. Researchers are continually optimizing these methods to reduce costs and environmental impact, addressing the growing demand for sustainable chemistry practices.

Market trends indicate a rising demand for fluorinated pyridine derivatives, driven by their applications in high-tech industries and life sciences. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include compounds like 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine, catering to the needs of academic and industrial researchers.

For those seeking detailed technical data, CAS No. 1261830-80-1 is available in various purity grades, ranging from research-grade (95%) to ultra-pure (99.9%). Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Safety data sheets (SDS) provide comprehensive guidelines for handling and disposal, ensuring compliance with laboratory safety standards.

In conclusion, 2,4-Bis(3-(trifluoromethoxy)phenyl)-3-chloro-6-(trifluoromethyl)pyridine (CAS No. 1261830-80-1) represents a cutting-edge compound with significant potential in material science and pharmaceutical innovation. Its unique structural features and versatile applications make it a subject of ongoing research and commercial interest. As industries continue to explore fluorine chemistry, this compound is poised to play a pivotal role in shaping future technological advancements.